![molecular formula C7H14ClNO2S B6161822 2lambda6-thia-6-azaspiro[3.5]nonane-2,2-dione hydrochloride CAS No. 2200861-77-2](/img/no-structure.png)
2lambda6-thia-6-azaspiro[3.5]nonane-2,2-dione hydrochloride
Overview
Description
2lambda6-thia-6-azaspiro[3.5]nonane-2,2-dione hydrochloride (2lambda6-thia-6-HCl) is an organic compound belonging to the class of thiaazaspiro compounds. It is an important intermediate in the synthesis of many pharmaceuticals and other compounds.
Scientific Research Applications
2lambda6-thia-6-HCl has a wide range of scientific research applications. It is used as a building block in the synthesis of various pharmaceuticals and other compounds, including antibiotics, anti-cancer drugs, and anti-inflammatory drugs. It is also used in the synthesis of fluorescent dyes and in the study of enzyme-catalyzed reactions.
Mechanism of Action
2lambda6-thia-6-HCl acts as a proton acceptor in chemical reactions. This means that it can react with a proton (H+) to form a new compound. This reaction is important for the synthesis of many pharmaceuticals and other compounds, as it allows for the formation of new bonds and the rearrangement of existing bonds.
Biochemical and Physiological Effects
2lambda6-thia-6-HCl has no known biochemical or physiological effects. It is an inert compound and is not known to interact with any biological molecules or systems.
Advantages and Limitations for Lab Experiments
2lambda6-thia-6-HCl is a useful compound for laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in aqueous solutions. Its low toxicity makes it safe to handle, and it is not known to interact with any biological molecules or systems. However, it is not soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
The future of 2lambda6-thia-6-HCl is bright. It is an important intermediate in the synthesis of many pharmaceuticals and other compounds, and its inert nature makes it a safe and reliable building block for the synthesis of new compounds. Additionally, its proton-accepting properties make it useful for studying enzyme-catalyzed reactions. Further research is needed to explore the full potential of 2lambda6-thia-6-HCl and to develop new applications for this compound.
Synthesis Methods
2lambda6-thia-6-HCl is typically synthesized from the reaction of 2lambda6-thia-6-azaspiro[3.5]nonane-2,2-dione (2lambda6-thia-6) with hydrochloric acid (HCl). The reaction is typically carried out in an aqueous solution at room temperature and is generally complete within several hours. The reaction produces a white solid product, which is then isolated and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2lambda6-thia-6-azaspiro[3.5]nonane-2,2-dione hydrochloride involves the reaction of 2-aminothiophenol with cyclohexanone to form 2-amino-4-cyclohexylthiophenol, which is then reacted with maleic anhydride to form the desired compound.", "Starting Materials": [ "2-aminothiophenol", "cyclohexanone", "maleic anhydride", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2-aminothiophenol is reacted with cyclohexanone in the presence of hydrochloric acid and sodium hydroxide to form 2-amino-4-cyclohexylthiophenol.", "Step 2: 2-amino-4-cyclohexylthiophenol is then reacted with maleic anhydride in the presence of diethyl ether and water to form 2lambda6-thia-6-azaspiro[3.5]nonane-2,2-dione hydrochloride.", "Step 3: The product is isolated and purified using standard techniques such as filtration, washing, and recrystallization." ] } | |
CAS RN |
2200861-77-2 |
Molecular Formula |
C7H14ClNO2S |
Molecular Weight |
211.7 |
Purity |
0 |
Origin of Product |
United States |
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